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Compound of Interest

Compound Name: 5-Bromo-2-ethylpyridine

Cat. No.: B1339753 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Bromo-2-ethylpyridine

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical reagents is paramount. This guide provides a

detailed overview of the safety precautions, handling procedures, and emergency responses

related to 5-Bromo-2-ethylpyridine.

Hazard Identification and Classification
5-Bromo-2-ethylpyridine is classified as a substance that requires careful handling due to its

potential health hazards. The primary concerns associated with this chemical are irritation to

the skin, eyes, and respiratory system.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1][2]

Physicochemical and Toxicological Data
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Comprehensive experimental data on the toxicological properties of 5-Bromo-2-ethylpyridine
is not readily available in the provided search results. However, the following table summarizes

its known physical and chemical properties.

Property Value Source

Molecular Formula C7H8BrN [3]

Molecular Weight 186.05 g/mol [1][3]

CAS Number 38749-90-5 [3]

Appearance Clear Liquid [4]

Purity >97% [3]

Note: Further toxicological studies may be required for a complete risk assessment.

Safe Handling and Storage Protocols
To minimize exposure and ensure a safe working environment, the following handling and

storage procedures should be strictly adhered to.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of vapors.[2][5]

Avoid all personal contact, including inhalation of mists or vapors.[6]

Wear appropriate personal protective equipment (PPE) at all times.[2][3]

Wash hands and any exposed skin thoroughly after handling.[2][5]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Take precautionary measures against static discharge.

Storage:
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][4]

Store away from heat, sparks, open flames, and hot surfaces.[4]

Store in a locked-up area or an area accessible only to qualified or authorized personnel.

Incompatible materials include strong oxidizing agents.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is essential to prevent exposure to 5-
Bromo-2-ethylpyridine.

PPE Type Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield

as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][7]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][7]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[2][7]

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them in a position comfortable for breathing. If

the person feels unwell, seek medical advice.[2]

[4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2] If skin irritation occurs,

seek medical advice.[2] Contaminated clothing

should be removed and washed before reuse.[2]

Eye Contact

Rinse cautiously with water for several minutes.

[2] If contact lenses are present, remove them if

it is easy to do so and continue rinsing.[2] If eye

irritation persists, seek medical attention.[2]

Ingestion

Rinse the mouth with water.[4] If the individual

feels unwell, call a poison center or doctor for

medical advice.[7]

Fire-Fighting Measures
Suitable Extinguishing Media:

Dry chemical

Foam

Water spray

Carbon dioxide[2]

Specific Hazards:

The chemical may decompose upon combustion or at high temperatures to generate

poisonous fumes.[2]
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Hazardous combustion products can include carbon oxides, nitrogen oxides, and

halogenated compounds.[2]

Closed containers may explode when exposed to the heat of a fire.[2]

Protective Equipment for Firefighters:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[2][7]

Accidental Release Measures
In the case of a spill or leak, the following procedures should be followed to contain and clean

up the material safely.

Personal Precautions:

Evacuate the area and keep unnecessary personnel away.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.[2]

Avoid breathing vapors or mists.

Environmental Precautions:

Prevent the product from entering drains or waterways.[2]

Methods for Cleaning Up:

For small spills, use an inert, liquid-absorbent material (e.g., Chemizorb®) to take up the

spill.

Collect the absorbed material and place it into a suitable, labeled container for disposal.[6]

Clean the affected area thoroughly.

Visual Guides and Workflows
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To further aid in the understanding of safety protocols, the following diagrams illustrate key

logical workflows and relationships.

5-Bromo-2-ethylpyridine Spill Response
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Caption: Workflow for handling a spill of 5-Bromo-2-ethylpyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1339753?utm_src=pdf-body-img
https://www.benchchem.com/product/b1339753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Profile: 5-Bromo-2-ethylpyridine

5-Bromo-2-ethylpyridine
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Caption: Relationships between the primary hazards of 5-Bromo-2-ethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Bromo-2-ethylpyridine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339753#5-bromo-2-ethylpyridine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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